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Abstract

Butyrophilin-like 3 (BTNL3), a member of the B7 superfamily, plays a crucial role in immune
regulation, particularly in the activation of a specific subset of yd T cells. This technical guide
provides a comprehensive overview of the BTNL3 signaling cascade, its downstream targets,
and the methodologies used to investigate its function. BTNL3, in a heterodimeric complex with
BTNLS, acts as a ligand for the Vy4 T cell receptor (TCR), initiating a signaling cascade that
leads to T cell activation, proliferation, and cytokine production. Understanding this pathway is
critical for the development of novel immunotherapies targeting yd T cells for the treatment of
various diseases, including cancer and inflammatory disorders.

Introduction to BTNL3

Butyrophilins are a family of transmembrane proteins with structural homology to the B7 family
of co-stimulatory and co-inhibitory molecules. BTNL3 is primarily expressed on epithelial cells,
particularly in the gut. It forms a heterodimer with Butyrophilin-like 8 (BTNLS8) to be functionally
expressed on the cell surface. This BTNL3/BTNL8 complex is essential for the activation of
Vy4-expressing yd T cells, a subset of T cells that are abundant in mucosal tissues and play a
key role in immune surveillance.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2617357?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2617357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The BTNL3 Signaling Cascade

The interaction between the BTNL3/BTNLS8 heterodimer on an antigen-presenting cell (APC) or
epithelial cell and the Vy4 yd TCR on a yd T cell is the primary event that triggers the
downstream signaling cascade. While the precise, linear pathway is an active area of research,
the key components and their proposed interactions are outlined below.

Receptor Engagement and Initial Phosphorylation
Events

Upon binding of the BTNL3/BTNL8 complex to the Vy4 yd TCR, a signaling cascade is
initiated, starting with the phosphorylation of immunoreceptor tyrosine-based activation motifs
(ITAMs) within the CD3 and ¢ chains of the TCR complex. This phosphorylation is mediated by
Src family kinases, such as Lck and Fyn. The phosphorylated ITAMs then serve as docking
sites for spleen tyrosine kinase (Syk) and {-chain-associated protein kinase of 70 kDa (ZAP-
70), which are subsequently activated.
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QLTS BTSN SN Culture HEK293T cells
cDNA into lentiviral vectors
Co-transfect HEK293T with
BTNL3, BTNL8, and packaging plasmids
- Culture target cells
Garvest lentiviral supernatang ((e.g., HEK293T, K562))

Transduce target cells

with lentiviral supernatant
Select transduced cells
(e.g., with puromycin)

'

Validate BTNL3/BTNL8 expression
(Flow Cytometry, Western Blot)
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Stimulate Vy4 yd T cells with
BTNL3/BTNL8-expressing cells
Lyse cells in buffer with
phosphatase and protease inhibitors
Immunoprecipitate target protein
(e.g., ZAP-70, LAT)
[Separate proteins by SDS-PAGE]
El'ransfer proteins to a membrana

Block membrane

Incubate with primary antibody
(e.g., anti-phospho-ZAP-70)

i

Incubate with HRP-conjugated
secondary antibody

'

Detect with chemiluminescence
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 To cite this document: BenchChem. [BTNL3 signaling cascade and downstream targets].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2617357#btnl3-signaling-cascade-and-downstream-
targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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